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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of

TEGOSOFT® 189, chemically known as Isononyl Isononanoate. While specific quantitative

solubility data is not publicly available, this document synthesizes qualitative information from

various sources to guide formulation development. It also outlines a general experimental

protocol for determining solubility and presents a logical workflow for solvent selection.

Core Concepts: Understanding the Solubility of
TEGOSOFT® 189
TEGOSOFT® 189 is a highly branched, low-molecular-weight emollient ester.[1] Its chemical

structure, an ester of isononanoic acid and isononyl alcohol, results in a non-polar nature,

which dictates its solubility profile.[2] Generally, it is characterized by its poor solubility in water

and high solubility in organic solvents and oils.[2][3] This makes it a versatile ingredient in a

wide array of cosmetic and pharmaceutical applications, where it functions as an emollient,

skin-conditioning agent, and solvent.[4]

Qualitative Solubility Profile
Based on available technical literature, the solubility of TEGOSOFT® 189 can be summarized

as follows:
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Solvent Class Solubility Description Reference

Water Insoluble/Poorly soluble [2][3]

Oils (Mineral and Vegetable)
Soluble / Excellent

Compatibility
[1][4]

Esters
Soluble / Excellent

Compatibility
[1][3][4]

Volatile Silicones Excellent Compatibility [1][4]

Organic Solvents (General) Highly Soluble [2]

Note: The term "soluble" or "compatible" in this context generally implies miscibility at typical

formulation concentrations.

Experimental Protocol for Solubility Determination
While a specific, standardized protocol for TEGOSOFT® 189 was not found, a general

methodology for determining the solubility of an organic compound like an emollient ester in

various organic solvents can be described. This protocol is based on common laboratory

practices for solubility testing.

Objective: To determine the solubility of TEGOSOFT® 189 in a selection of organic solvents at

a specified temperature (e.g., 25°C).

Materials:

TEGOSOFT® 189 (Isononyl Isononanoate)

A range of organic solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, hexane,

cyclomethicone, mineral oil)

Analytical balance

Volumetric flasks

Vials or test tubes with closures
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Magnetic stirrer and stir bars or a vortex mixer

Constant temperature bath or incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization

Detector (GC-FID) or a calibrated viscometer/densitometer)

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of TEGOSOFT® 189 to a known volume of each selected organic

solvent in a series of vials. The excess is crucial to ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath set to the desired temperature (e.g., 25°C).

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of Undissolved Solute:

After the equilibration period, allow the vials to stand undisturbed in the constant

temperature bath for a sufficient time to allow the undissolved TEGOSOFT® 189 to settle.

Carefully extract a clear aliquot of the supernatant (the saturated solution) using a syringe.

Filter the aliquot through a syringe filter compatible with the solvent to remove any

remaining suspended particles.

Quantification of Solute:

Accurately weigh a specific volume of the filtered saturated solution.
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Evaporate the solvent under controlled conditions (e.g., using a rotary evaporator or a

stream of inert gas) to leave behind the dissolved TEGOSOFT® 189.

Weigh the residue. The solubility can then be calculated in terms of mass per volume of

solvent (e.g., g/100 mL).

Alternatively, for a more precise quantification, a pre-calibrated analytical method such as

GC-FID can be used to determine the concentration of TEGOSOFT® 189 in the filtered

saturated solution.

Data Reporting:

Express the solubility as a quantitative value (e.g., g/100 mL, % w/w) for each solvent at

the specified temperature.

Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting a suitable organic solvent for

TEGOSOFT® 189 based on formulation requirements.
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Start: Define Formulation Requirements

Determine Required Polarity of Solvent System

Preliminary Screening:
Consult Miscibility Charts & Supplier Data

Lab Testing: Visual Miscibility Assessment
(e.g., 1:1, 1:9, 9:1 ratios)

If Immiscible, Re-evaluate

Evaluate Stability of the Blend
(e.g., Temperature Cycling)

If Miscible If Unstable, Re-evaluate

Assess Performance in Final Formulation
(e.g., Sensory, Efficacy)

If Stable

If Performance Not Met,
Re-evaluate Requirements

Select Optimal Solvent

If Performance is Met

Click to download full resolution via product page

Caption: Logical workflow for selecting a suitable solvent for TEGOSOFT® 189.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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